N-(3-chloro-4-methylphenyl)-N'-[1-(5-chloro-2-thienyl)ethyl]urea

• IUPAC Name: 1-(3-chloro-4-methylphenyl)-3-[1-(5-chlorothiophen-2-yl)ethyl]urea
• InChI: InChI=1S/C14H14Cl2N2OS/c1-8-3-4-10(7-11(8)15)18-14(19)17-9(2)12-5-6-13(16)20-12/h3-7,9H,1-2H3,(H2,17,18,19)
• InChI Key: WLUPEZYKTFBTFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NC(C)C2=CC=C(S2)Cl)Cl
• Molecular Formula: C14H14Cl2N2OS
• Molecular Weight: 329.2 g/mol

Description

N-(3-chloro-4-methylphenyl)-N'-[1-(5-chloro-2-thienyl)ethyl]urea is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as Diuron, which is a herbicide that is widely used in agriculture. However, in

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-N'-[1-(5-chloro-2-thienyl)ethyl]urea is not fully understood. However, it is believed that this compound works by inhibiting the photosynthesis process in plants and disrupting the cell division process in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In plants, this compound inhibits the photosynthesis process, which leads to a reduction in plant growth. In cancer cells, this compound disrupts the cell division process, leading to cell death.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-chloro-4-methylphenyl)-N'-[1-(5-chloro-2-thienyl)ethyl]urea in lab experiments are:
1. It is a well-studied compound with a known structure and properties.
2. It has potential applications in various fields of scientific research.
3. It is commercially available at a reasonable cost.
The limitations of using this compound in lab experiments are:
1. It is a toxic compound that requires special handling and disposal procedures.
2. Its mechanism of action is not fully understood, which makes it difficult to predict its biological effects accurately.
3. It has limited solubility in water, which can make it challenging to work with in some experiments.

Future Directions

There are several future directions for the scientific research on N-(3-chloro-4-methylphenyl)-N'-[1-(5-chloro-2-thienyl)ethyl]urea. Some of the significant research areas are:
1. Developing new herbicides and pesticides based on the structure of this compound that are more effective and environmentally friendly.
2. Investigating the potential of this compound and its derivatives as anti-cancer agents and developing new drugs based on this compound.
3. Studying the fate and transport of this compound in the environment and developing strategies to mitigate its impact on the ecosystem.
Conclusion:
This compound is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It has been studied extensively for its potential as a herbicide, anti-cancer agent, and lead compound for drug discovery. Although there are some limitations to using this compound in lab experiments, its well-studied structure and properties make it a valuable tool for scientific research.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-N'-[1-(5-chloro-2-thienyl)ethyl]urea has been widely studied for its potential applications in various fields of scientific research. Some of the significant research areas where this compound has been investigated are:
1. Environmental Science: Diuron is a widely used herbicide that has been found to have adverse effects on the environment. The scientific research has been focused on understanding the fate and transport of this compound in the environment, its impact on soil microorganisms, and its persistence in the environment.
2. Cancer Research: this compound has been shown to have potential anti-cancer properties. The scientific research has been focused on understanding the mechanism of action of this compound and its efficacy against various types of cancer cells.
3. Drug Discovery: this compound has been investigated for its potential as a lead compound for the development of new drugs. The scientific research has been focused on identifying the structural features of this compound that are responsible for its biological activity and using this information to design new compounds with improved efficacy and safety.